Cas no 913830-21-4 (3-(5-(1-Methyl-1H-pyrrol-2-yl)[1,2,4]oxadiazol-3-yl)pyridine)

• Product Name: 3-(5-(1-Methyl-1H-pyrrol-2-yl)[1,2,4]oxadiazol-3-yl)pyridine
• CAS No: 913830-21-4
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 2141650
• Update Time: 2023-08-04

3-(5-(1-Methyl-1H-pyrrol-2-yl)[1,2,4]oxadiazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-(1-methyl-1H-pyrrol-2-yl)[1,2,4]oxadiazol-3-yl)pyridine
• WEPZABJVPFWWJZ-UHFFFAOYSA-N
• 3-{5-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-yl}-pyridine
• 3-(5-(1-Methyl-1H-pyrrol-2-yl)[1,2,4]oxadiazol-3-yl)pyridine

• Inchi： 1S/C12H10N4O/c1-16-7-3-5-10(16)12-14-11(15-17-12)9-4-2-6-13-8-9/h2-8H,1H3
• InChI Key： WEPZABJVPFWWJZ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN2C)=NC(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Topological Polar Surface Area: 56.7